[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone

• Molecular Formula: C17H16ClFN2O3S
• Molecular Weight: 382.8 g/mol
• IUPAC Name: [4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C17H16ClFN2O3S/c18-14-3-7-16(8-4-14)25(23,24)21-11-9-20(10-12-21)17(22)13-1-5-15(19)6-2-13/h1-8H,9-12H2
• InChI Key: GNAMWIXIOBQXKG-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone, also known as CFM-2, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone exerts its pharmacological effects by binding to the 5-HT3 receptor and blocking its activity. This results in a decrease in the release of various neurotransmitters, including dopamine, acetylcholine, and noradrenaline, which are involved in the regulation of mood, cognition, and pain perception.
Biochemical and Physiological Effects:
[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone has been shown to have a range of biochemical and physiological effects, including the modulation of neuronal excitability, the reduction of anxiety-like behaviors, and the attenuation of pain perception. Additionally, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone is its high selectivity for the 5-HT3 receptor, which allows for the specific modulation of this receptor without affecting other neurotransmitter systems. Additionally, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a relatively long half-life. However, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone also has some limitations, including its potential for off-target effects and the need for further research to fully elucidate its mechanism of action.

Future Directions

There are several potential future directions for research on [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone. One area of interest is the development of more selective and potent 5-HT3 receptor antagonists, which could have applications in the treatment of various neurological and psychiatric disorders. Additionally, further research is needed to fully understand the mechanisms underlying the anti-inflammatory effects of [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone, which could lead to the development of new treatments for inflammatory conditions. Finally, the use of [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone in combination with other drugs or therapies could also be explored as a potential strategy for enhancing its therapeutic efficacy.

Synthesis Methods

[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone can be synthesized through a multi-step process involving the reaction of 4-chlorobenzenesulfonyl chloride with piperazine, followed by the reaction of the resulting product with 4-fluorobenzophenone. The final product is purified through recrystallization.

Scientific Research Applications

[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone has been widely used in scientific research as a tool to study the role of the serotonin receptor subtype 5-HT3 in various physiological and pathological processes. Specifically, [4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone has been shown to selectively block the 5-HT3 receptor, which is involved in the regulation of neurotransmitter release and the modulation of pain perception.